7-((4/'-aminophenyl)thio)-1,4-androstadiene-3,17-dione
7-((4/'-aminophenyl)thio)-1,4-androstadiene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
110325-37-6
VCID:
VC0027248
InChI:
InChI=1S/C25H29NO2S/c1-24-11-9-17(27)13-15(24)14-21(29-18-5-3-16(26)4-6-18)23-19-7-8-22(28)25(19,2)12-10-20(23)24/h3-6,9,11,13,19-21,23H,7-8,10,12,14,26H2,1-2H3/t19-,20-,21+,23-,24-,25-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)C(CC4=CC(=O)C=CC34C)SC5=CC=C(C=C5)N
Molecular Formula:
C25H29NO2S
Molecular Weight:
407.6 g/mol
7-((4/'-aminophenyl)thio)-1,4-androstadiene-3,17-dione
CAS No.: 110325-37-6
Main Products
VCID: VC0027248
Molecular Formula: C25H29NO2S
Molecular Weight: 407.6 g/mol
CAS No. | 110325-37-6 |
---|---|
Product Name | 7-((4/'-aminophenyl)thio)-1,4-androstadiene-3,17-dione |
Molecular Formula | C25H29NO2S |
Molecular Weight | 407.6 g/mol |
IUPAC Name | (7R,8R,9S,10R,13S,14S)-7-(4-aminophenyl)sulfanyl-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione |
Standard InChI | InChI=1S/C25H29NO2S/c1-24-11-9-17(27)13-15(24)14-21(29-18-5-3-16(26)4-6-18)23-19-7-8-22(28)25(19,2)12-10-20(23)24/h3-6,9,11,13,19-21,23H,7-8,10,12,14,26H2,1-2H3/t19-,20-,21+,23-,24-,25-/m0/s1 |
Standard InChIKey | LJFZXLQZUJKMRI-RGJWXQDMSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)[C@@H](CC4=CC(=O)C=C[C@]34C)SC5=CC=C(C=C5)N |
SMILES | CC12CCC3C(C1CCC2=O)C(CC4=CC(=O)C=CC34C)SC5=CC=C(C=C5)N |
Canonical SMILES | CC12CCC3C(C1CCC2=O)C(CC4=CC(=O)C=CC34C)SC5=CC=C(C=C5)N |
Synonyms | 7 alpha-(4'-amino)phenylthio-1,4-androstadiene-3,17-dione 7-((4'-aminophenyl)thio)-1,4-androstadiene-3,17-dione 7-APTADD |
PubChem Compound | 130636 |
Last Modified | Nov 11 2021 |
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